Cas no 894684-28-7 ((3Z)-3-{(2-ethoxyphenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

• Product Name: (3Z)-3-{(2-ethoxyphenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
• CAS No: 894684-28-7
• Molecular Formula: C₂₂H₁₉FN₂O₄S₂
• Molecular Weight: 458.525666475296
• CID: 5423483
• PubChem ID: 46280861

(3Z)-3-{(2-ethoxyphenyl)aminomethylidene}-1-(4-fluorophenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Properties

Names and Identifiers

• (Z)-3-(((2-ethoxyphenyl)amino)methylene)-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• AKOS001953977
• (3Z)-3-{[(2-ethoxyphenyl)amino]methylidene}-1-[(4-fluorophenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
• 894684-28-7
• (3Z)-3-{[(2-ethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• F3411-0836
• (3Z)-3-[(2-ethoxyanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(2-ethoxyphenyl)amino]methylene]-1-[(4-fluorophenyl)methyl]-, 2,2-dioxide

• InChIKey： QXNNUEFCFMWCOI-UHFFFAOYSA-N
• Inchi： 1S/C22H19FN2O4S2/c1-2-29-19-6-4-3-5-17(19)24-13-20-21(26)22-18(11-12-30-22)25(31(20,27)28)14-15-7-9-16(23)10-8-15/h3-13,24H,2,14H2,1H3
• SMILES： S1(=O)(=O)C(=CNC2=CC=CC=C2OCC)C(=O)C2SC=CC=2N1CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 458.07702760g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 458.07702760g/mol
• Heavy Atom Count: 31
• Complexity: 777
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Boiling Point: 619.0±65.0 °C(Predicted)
• pka: -1.81±0.20(Predicted)
• Density: 1.491±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines